3-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione

Specification

• CAS No.: 899927-89-0
• Molecular Formula: C23H21FN2O3S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 3-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-5,6-dimethylthieno[2,3-d]pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C23H21FN2O3S/c1-4-29-19-11-9-18(10-12-19)26-21(27)20-14(2)15(3)30-22(20)25(23(26)28)13-16-5-7-17(24)8-6-16/h5-12H,4,13H2,1-3H3
• Standard InChI Key: VXFIRZOGRYTKHC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC4=CC=C(C=C4)F)SC(=C3C)C
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(N(C2=O)CC4=CC=C(C=C4)F)SC(=C3C)C

Introduction

Synthesis Methods

The synthesis of thieno[2,3-d]pyrimidine derivatives typically involves multi-step reactions, including condensation reactions and cyclization processes. These methods can vary based on the specific substituents and the desired product.

Example Synthesis

For similar compounds, synthesis might involve:

• Starting Materials: Thiophene derivatives and pyrimidine precursors.

• Reaction Conditions: High temperatures, catalysts, or specific solvents may be required.

• Purification: Techniques such as recrystallization or chromatography are often used.

Biological Activity

Compounds with thieno[2,3-d]pyrimidine cores have been explored for their potential biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of fluorophenyl and ethoxy groups can enhance these activities by influencing the compound's interaction with biological targets.

Research Findings

• Antimicrobial Activity: Studies on related compounds have shown promising results against various microorganisms.

• Cancer Research: Some pyrimidine derivatives have been investigated as inhibitors of enzymes involved in cancer cell proliferation.

Data Tables

Given the lack of specific data on 3-(4-ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione, the following table provides general information on similar compounds:

Compound	Molecular Weight	Solubility	Biological Activity
3-(4-Ethoxyphenyl)-1-[(4-fluorophenyl)methyl]-1-(oxolan-2-ylmethyl)thiourea	388.5 g/mol	Moderate in organic solvents	Potential antimicrobial activity
5-(1-(4-Hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-oxo-2-phenylethyl)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione	Not specified	High in chloroform	Antimicrobial activity studied